Cas no 2361724-76-5 (N-Methyl-N-[2-[4-(2-methyl-5-nitrophenyl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide)

• Product Name: N-Methyl-N-[2-[4-(2-methyl-5-nitrophenyl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide
• CAS No: 2361724-76-5
• MF: C₁₇H₂₂N₄O₆S
• MW: 410.444782733917
• CID: 5681525
• PubChem ID: 139016491
• Update Time: 2025-09-21

N-Methyl-N-[2-[4-(2-methyl-5-nitrophenyl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361724-76-5
• N-methyl-N-{2-[4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}prop-2-enamide
• Z3669373778
• EN300-26591935
• N-Methyl-N-[2-[4-(2-methyl-5-nitrophenyl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide

• Inchi： 1S/C17H22N4O6S/c1-4-16(22)18(3)12-17(23)19-7-9-20(10-8-19)28(26,27)15-11-14(21(24)25)6-5-13(15)2/h4-6,11H,1,7-10,12H2,2-3H3
• InChI Key： JZXPDIDNLCURBZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N1CCN(C(CN(C(C=C)=O)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 410.12600561g/mol
• Monoisotopic Mass: 410.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų